Methyl 2-formyloctadecanoate

• CAS No.: 38620-88-1
• Molecular Formula: C20H38O3
• Molecular Weight: 326.5 g/mol
• IUPAC Name: methyl 2-formyloctadecanoate
• InChI: InChI=1S/C20H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(18-21)20(22)23-2/h18-19H,3-17H2,1-2H3
• InChI Key: KNYPPUDDPVSAQF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCC(C=O)C(=O)OC

Description

Methyl 2-formyloctadecanoate is a useful research compound. Its molecular formula is C20H38O3 and its molecular weight is 326.5 g/mol. The purity is usually 95%.
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Procedure details

Friedrich in an article entitled "Oxidation of Methyl Formylstearate with Molecular Oxygen" at J. Am. Oil Chemists' Soc. 53, p. 125-129 (1976) reports the use of air or oxygen to form methyl carboxystearate from methyl formylstearate in an emulsion with a soluble rhodium complex. The reuse of catalyst in hydroformylation reactions is described by Awl in an article entitled "Hydroformylation with Recycled Rhodium Catalyst and One-Step Esterification-Acetalation: A Process for Methyl 9(10)-Methoxymethylenestearate from Oleic Acid" which is printed in J. Am. Oil Chemists' Soc. 53, p. 190-195 (1976).